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Compound of Interest |

Isopropyl 2-aminoacetate
Compound Name:

hydrochloride
CAS No.: 14019-62-6
Cat. No.: B555828

Get Quote

\ J

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a critical component of laboratory safety and regulatory
compliance. This guide provides essential, immediate safety and logistical information for the
proper disposal of isopropyl 2-aminoacetate hydrochloride, a common reagent in synthetic
chemistry. While a specific Safety Data Sheet (SDS) for isopropyl 2-aminoacetate
hydrochloride was not identified, this document synthesizes best practices from the disposal
procedures of analogous amino acid esters and hydrochlorides to ensure a conservative and
safety-conscious approach.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department
for specific disposal protocols and to obtain the SDS from the manufacturer for detailed
guidance.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are equipped with the appropriate
Personal Protective Equipment (PPE). Based on the handling requirements for similar
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chemicals, the following PPE is recommended:

Eye Protection: Goggles (European standard - EN 166)[1]
e Hand Protection: Protective gloves[1]

o Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin
exposure[1]. A standard lab coat is recommended.

» Respiratory Protection: In case of insufficient ventilation or when handling powders that may
become airborne, use a NIOSH/MSHA or European Standard EN 149:2001 approved
respirator[1].

Step-by-Step Disposal Procedure

The following is a general, step-by-step guide for the disposal of isopropyl 2-aminoacetate
hydrochloride. Always perform these steps in a well-ventilated area, preferably within a
chemical fume hood.

o Waste Classification: Treat isopropyl 2-aminoacetate hydrochloride as a hazardous
chemical waste. Chemical waste generators must determine whether a discarded chemical
is classified as a hazardous waste by consulting local, regional, and national regulations[1]

[2].
e Containerization:

o Solid Waste: Unused or expired solid isopropyl 2-aminoacetate hydrochloride should
be left in its original container if possible. If not, transfer it to a clearly labeled, sealed
waste container designated for solid chemical waste.

o Contaminated Materials: Any materials that have come into contact with the chemical,
such as weighing paper, gloves, and pipette tips, should also be disposed of in the
designated solid hazardous waste container.

o Liquid Waste: Solutions containing isopropyl 2-aminoacetate hydrochloride should be
collected in a dedicated, sealed, and clearly labeled container for liquid chemical waste.
Do not mix with other waste streams unless explicitly permitted by your EHS department.
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» Labeling: All waste containers must be clearly labeled with the full chemical name
("Isopropyl 2-aminoacetate hydrochloride"), the approximate quantity, and any relevant

hazard warnings.

o Storage: Store waste containers in a designated, well-ventilated, and secure area away from
incompatible materials. Ensure the storage area has secondary containment to prevent the

spread of any potential leaks.

e Institutional Pickup: Contact your institution's EHS department to arrange for the pickup and
final disposal of the hazardous waste. Follow their specific procedures for scheduling and

documentation.

Never dispose of isopropyl 2-aminoacetate hydrochloride down the drain or in the regular

trash.

Quantitative Data Summary

While specific quantitative data for isopropyl 2-aminoacetate hydrochloride is not available,
the following table summarizes key physical and safety information for analogous compounds,
which should be considered as a precautionary measure.

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b555828/docs?utm_src=pdf-body#proper-disposal-of-isopropyl-2-aminoacetate-hydrochloride-a-comprehensive-guide
https://www.benchchem.com/product/b555828/docs?utm_src=pdf-body#proper-disposal-of-isopropyl-2-aminoacetate-hydrochloride-a-comprehensive-guide
https://www.benchchem.com/product/b555828/docs?utm_src=pdf-body#proper-disposal-of-isopropyl-2-aminoacetate-hydrochloride-a-comprehensive-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555828?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property Information Source Analogy
) ) Glycine isopropy! ester
Physical State Solid, Powder )
hydrochloride[3]
Glycine isopropy! ester
Appearance White Y -p Py
hydrochloride[3]
] ] 3-Aminomethylbenzoic acid
Melting Point 179-181°C/354.2 - 357.8 °F

methyl ester hydrochloride[1]

GHS Hazard Statements

Not classified as a hazardous
substance or mixture.
However, some derivatives can
be harmful if swallowed and

toxic to aquatic life.

Generic Amino Acid & PEG
SDS

GHS Precautionary

Statements

P264: Wash skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P273: Avoid
release to the environment.
P301 + P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if
you feel unwell. P330: Rinse
mouth. P501: Dispose of
contents/container to an

approved waste disposal plant.

Propargyl-PEG7-NHS ester[4]

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of isopropyl 2-

aminoacetate hydrochloride, emphasizing the critical decision points and safety checks.
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Disposal Workflow for Isopropyl 2-aminoacetate hydrochloride.

By adhering to these procedures and consulting with your institutional safety resources, you
can ensure the safe and compliant disposal of isopropyl 2-aminoacetate hydrochloride,
contributing to a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b555828?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555828?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

